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Basic Chemical Identification of Silver
Bicarbonate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Silver bicarbonate

CAS No.: 10357-62-7

Cat. No.: S13199749

The table below summarizes the fundamental identifying information for silver bicarbonate:

Property Value | Description

Systematic Name Silver bicarbonate; Carbonic acid, monosilver(1+) salt [1] [2]
Synonyms Bicosil; Silver carbonate (AgHCO:3) [1] [2]

CAS Number 10357-62-7 [1] [2]

UNII Code 40755XXPO0S [1]

Molecular Formula CHAQOs [1][2]

Molecular Weight 168.885 g/mol [2]

InChiKey XHXKMTAWMZESFU-UHFFFAOY SA-M [1]

Important Note on Data Availability and a Related
Compound
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The search results indicate a significant lack of in-depth technical data, such as spectroscopic characteristics,
detailed thermodynamic properties, or specific experimental procedures for synthesizing and handling

AgHCOs.

Much of the available scientific literature focuses on silver carbonate (Ag2COs3), a different though related
compound. Ag2COs is a well-studied yellow solid with uses in organic synthesis and as a visible-light-driven
photocatalyst [3] [4]. The following diagram illustrates the conceptual relationship between silver

bicarbonate and the more prevalent silver carbonate, based on their formulas.

reacts with 1x Ag* reacts with 2x A

Silver Bicarbonate (AgHCO3) Silver Carbonate (Ag2CO3)

Click to download full resolution via product page

Relationship between silver ions, carbonate ions, and the resulting silver compounds.

Suggestions for Further Research

Given the scarcity of information on silver bicarbonate, you may need to adjust your research strategy:

¢ Verify the Compound: Confirm that silver bicarbonate (AgHCO3) is your compound of interest, as
silver carbonate (Ag2CQs) is far more prevalent in chemical literature and applications [3].

¢ Explore Broader Context: The primary mentions of AQHCOs were in chemical substance databases
for identification purposes [1] [2]. This suggests that its commercial or research use might be very
specialized or limited.

e Consult Specialized Sources: You might find more information in older chemical handbooks, patent
literature, or highly specialized databases beyond the scope of a general web search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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